(Z)-N-benzo[e][1,3]benzothiazol-2-yl-2-cyano-3-phenylprop-2-enamide

• IUPAC Name: (Z)-N-benzo[e][1,3]benzothiazol-2-yl-2-cyano-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H13N3OS/c22-13-16(12-14-6-2-1-3-7-14)20(25)24-21-23-19-17-9-5-4-8-15(17)10-11-18(19)26-21/h1-12H,(H,23,24,25)/b16-12-
• InChI Key: QLXAXFUBZJKFSV-VBKFSLOCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C#N)\C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43
• Molecular Formula: C21H13N3OS
• Molecular Weight: 355.4 g/mol
• CAS No.: 721893-80-7

Description

“(Z)-N-benzo[e][1,3]benzothiazol-2-yl-2-cyano-3-phenylprop-2-enamide” is a compound that belongs to the benzothiazole class. Benzothiazoles are known for their wide range of pharmacological properties and high degree of structural diversity. They have been extensively studied and have shown various biological activities such as antibacterial, antifungal, antioxidant, antimicrobial, antiproliferative, anticonvulsant, and more.

Synthesis Analysis

The synthesis of benzothiazoles involves various methods. One efficient method involves the reaction of o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. Another approach involves a sequential one-pot procedure for the synthesis of 2-aryl benzoxazoles from aryl and vinyl bromides.

Molecular Structure Analysis

The molecular structure of benzothiazoles like “this compound” is characterized by a bicyclic system consisting of a benzene ring fused to a thiazole ring. The 2nd position of the benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.